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Compound of Interest

Compound Name:
(tert-Butoxycarbonyl)-L-

valylglycine

Cat. No.: B558036 Get Quote

An In-depth Technical Guide to the Storage and Handling of (tert-Butoxycarbonyl)-L-
valylglycine

Introduction
(tert-Butoxycarbonyl)-L-valylglycine, also known as Boc-Val-Gly-OH, is an N-Boc protected

dipeptide derivative widely used in peptide synthesis and pharmaceutical research.[1] Its

structure, featuring the tert-butoxycarbonyl (Boc) protecting group, provides enhanced stability

and controlled reactivity, making it a crucial building block for the synthesis of complex

peptides.[1] Proper storage and handling of this reagent are paramount to ensure its purity,

reactivity, and the reproducibility of experimental outcomes. This guide provides a

comprehensive overview of recommended storage conditions, handling procedures, and

stability data based on available technical information.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (tert-Butoxycarbonyl)-L-
valylglycine is presented below.
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Property Value Reference(s)

CAS Number 45233-75-8 [1][2][3]

Molecular Formula C₁₂H₂₂N₂O₅ [1][2]

Molecular Weight 274.31 g/mol [2][4]

Appearance White powder or crystals [1][3]

Melting Point 100-110 °C

Purity ≥ 95% (HPLC) [1]

Primary Application Peptide Synthesis [1][3]

Storage and Stability
Proper storage is critical to maintain the chemical integrity and shelf-life of Boc-Val-Gly-OH.

The compound is typically supplied as a lyophilized powder. Recommendations vary slightly

between suppliers, but a consistent theme of cold, dry storage is evident.

Quantitative Storage and Stability Data
The following table summarizes the recommended storage conditions and known stability of

the compound in different forms.

Form
Storage
Temperature

Conditions Shelf Life Reference(s)

Lyophilized Solid -20°C Keep desiccated 36 months [2]

Solid 2-8°C N/A Not specified

Solid 0-8°C N/A Not specified [1]

In Solution -20°C
Aliquot to avoid

freeze/thaw

Use within 1

month
[2]

General Storage Workflow
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The logical flow for receiving and storing the compound is outlined below to maximize its

viability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving Protocol

Storage Protocol

Receive Compound Shipment

Inspect Container for Damage
 and Leaks

Verify Label Information
(CAS: 45233-75-8)

Log in Inventory System

Store Lyophilized Solid
at -20°C, Desiccated

Prepare Stock Solution
(If needed)

Aliquot and Store Solution
at -20°C
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Boc-SPPS Coupling Cycle

Start with Amino-Functionalized
Resin (e.g., Merrifield)

1. Deprotection:
Remove Boc group from resin

(e.g., using TFA)

2. Neutralization:
Neutralize the resin
(e.g., using DIEA)

4. Coupling:
Couple activated dipeptide

to the resin

3. Activation:
Activate Boc-Val-Gly-OH
(e.g., with DCC/HOBt)

5. Wash:
Wash resin to remove

excess reagents

Proceed to next
coupling cycle or
final deprotection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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